2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide

• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-[(1-methylpiperidin-4-ylidene)amino]acetamide
• InChI: InChI=1S/C15H20BrN3OS/c1-19-8-6-13(7-9-19)17-18-15(20)11-21-10-12-4-2-3-5-14(12)16/h2-5H,6-11H2,1H3,(H,18,20)
• InChI Key: BXTGREVKUPLFJN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)CSCC2=CC=CC=C2Br)CC1
• Molecular Formula: C15H20BrN3OS
• Molecular Weight: 370.3 g/mol

Description

2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide is a chemical compound that has been studied for its potential use in scientific research. This compound is known for its unique structure and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide is not fully understood. However, it has been suggested that the compound may act by inhibiting the growth of cancer cells and microorganisms by disrupting their DNA synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide have been studied in vitro and in vivo. In vitro studies have shown that the compound has cytotoxic effects on cancer cells and inhibitory effects on the growth of microorganisms. In vivo studies have shown that the compound has antitumor activity and can reduce the growth of tumors in mice.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide in lab experiments include its potential antitumor, antifungal, and antibacterial activities. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide. One direction is to further evaluate its pharmacological properties and potential therapeutic applications. Another direction is to study its mechanism of action and identify its molecular targets. Additionally, future studies could focus on developing analogs of this compound with improved potency and selectivity.

Synthesis Methods

The synthesis of 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide has been reported in the literature using different methods. One of the methods involves the reaction of 2-bromobenzaldehyde with thiosemicarbazide in the presence of acetic acid to produce 2-[(2-bromobenzyl)thio]semicarbazide. This compound is then reacted with 1-methyl-4-piperidone in the presence of acetic anhydride to produce the final product.

Scientific Research Applications

The compound 2-[(2-bromobenzyl)thio]-N'-(1-methyl-4-piperidinylidene)acetohydrazide has been studied for its potential use in scientific research. One of the applications of this compound is in the field of medicinal chemistry, where it has been evaluated for its pharmacological properties. It has been reported to have potential antitumor, antifungal, and antibacterial activities.